Cas no 2866319-41-5 (6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile)

• Product Name: 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• CAS No: 2866319-41-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6028197
• PubChem ID: 165947254
• Update Time: 2025-06-14

6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2866319-41-5
• EN300-37330978
• 6-cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile

• Inchi： 1S/C11H15NO/c12-6-11(9-2-1-3-9)4-10(5-11)7-13-8-10/h9H,1-5,7-8H2
• InChI Key： QIPVDOMJXKRKJR-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CC(C#N)(C1CCC1)C2

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Additional information on 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile

Recent Advances in the Study of 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 2866319-41-5)

The compound 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 2866319-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile, which serves as a valuable intermediate in the construction of more complex molecular architectures. The spirocyclic and cyclobutyl moieties within its structure contribute to its conformational rigidity, making it an attractive scaffold for the design of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors, leveraging its ability to modulate protein-protein interactions.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile exhibit promising activity against a range of molecular targets, including certain cancer-related kinases and inflammatory mediators. The compound's unique three-dimensional structure appears to enhance its binding affinity and selectivity, reducing off-target effects commonly associated with less rigid scaffolds.

From a pharmacological perspective, recent pharmacokinetic evaluations of 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile derivatives have shown favorable drug-like properties, including improved metabolic stability and membrane permeability compared to similar compounds without the spirocyclic motif. These findings suggest that this scaffold may address some of the key challenges in developing orally bioavailable small-molecule therapeutics.

Looking ahead, researchers are exploring the potential of 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile in fragment-based drug discovery and as a building block for PROTACs (Proteolysis Targeting Chimeras). Its ability to serve as a molecular "linker" between target proteins and E3 ubiquitin ligases makes it particularly valuable in this emerging therapeutic modality. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and autoimmune disease indications.

In conclusion, 6-Cyclobutyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS: 2866319-41-5) represents a promising scaffold in medicinal chemistry with multiple potential applications. Its unique structural features, combined with demonstrated biological activity and favorable physicochemical properties, position it as an important compound for future drug discovery efforts. Further research is needed to fully explore its therapeutic potential and optimize its pharmacological profile for clinical development.